Cas no 25958-59-2 (1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl-)
25958-59-2 structure
Product Name:1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl-
CAS No:25958-59-2
MF:C16H11ClFNO2
MW:303.715446710587
CID:1424951
Update Time:2024-08-15
1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl-
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- Inchi: 1S/C16H11ClFNO2/c1-19-13-7-6-9(17)8-11(13)14(15(19)16(20)21)10-4-2-3-5-12(10)18/h2-8H,1H3,(H,20,21)
- InChI Key: YGQTXOMXJSILMT-UHFFFAOYSA-N
- SMILES: N1(C)C2=C(C=C(Cl)C=C2)C(C2=CC=CC=C2F)=C1C(O)=O
Computed Properties
- Exact Mass: 303.04633
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Boiling Point: 477.6±45.0 °C(Predicted)
- PSA: 42.23
- pka: 3.63±0.30(Predicted)
1H-Indole-2-carboxylic acid, 5-chloro-3-(2-fluorophenyl)-1-methyl- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Divya Kamath,Daisuke Minakata Environ. Sci.: Water Res. Technol., 2018,4, 1231-1238
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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